1-Azabicyclo(2.2.2)-octane, 2-chloro-
Description
1-Azabicyclo[2.2.2]octane, commonly known as quinuclidine, is a bicyclic amine with a rigid, three-dimensional structure. The 2-chloro derivative, 1-azabicyclo[2.2.2]octane-2-chloride, features a chlorine substituent at the 2-position of the bicyclic framework. These compounds are of interest in medicinal chemistry, particularly as nicotinic or muscarinic receptor modulators .
Properties
CAS No. |
96943-88-3 |
|---|---|
Molecular Formula |
C7H12ClN |
Molecular Weight |
145.63 g/mol |
IUPAC Name |
2-chloro-1-azabicyclo[2.2.2]octane |
InChI |
InChI=1S/C7H12ClN/c8-7-5-6-1-3-9(7)4-2-6/h6-7H,1-5H2 |
InChI Key |
BZYQYFBFBXSMHK-UHFFFAOYSA-N |
Canonical SMILES |
C1CN2CCC1CC2Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The following table compares 2-chloro-1-azabicyclo[2.2.2]octane (hypothetical) with analogous derivatives based on substituent type, molecular properties, and applications:
Key Structural and Functional Differences:
Substituent Effects: Chlorine vs. Salt Forms: Hydrochloride salts (e.g., ) improve solubility for pharmaceutical formulations, whereas free bases (e.g., ) are more lipophilic. Positional Isomerism: Substituents at the 2- vs. 3-position (e.g., vs. ) alter steric effects and molecular recognition in biological targets.
Synthetic Pathways :
- Derivatives like ethyl 1-azabicyclo[2.2.2]octane-4-carboxylate (III) are synthesized via alkylation and cyclization steps using intermediates such as ethyl 1-(2-chloroethyl)piperidine-4-carboxylate . Chlorinated analogs may require halogenation steps or Grignard reagents for functionalization.
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